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Nicotine is an alkaloid with distinct solubility properties crucial for various experimental and product

development applications. The table below summarizes its behavior in different solvents and environmental

conditions.

Aspect Key Information Source / Context

General Solubility Soluble in water, alcohol, chloroform, ether,

petroleum ether, and kerosene. [1]

Laboratory extraction

Solubility in Glycerin
(VG)

Soluble, but the process can be slow due to high

viscosity; solutions can form concentration
gradients if not mixed thoroughly. [2]

E-liquid formulation

Environmental
Solubility

Highly water-soluble; ~50% of nicotine can be
washed out from a cigarette butt in 30 minutes by

rainwater. [3]

Environmental study
(Berlin's waters)

Dissolution Profile
(Smokeless Tobacco)

Release profile depends on the product's physical

form (e.g., snus vs. loose moist snuff); can be
modeled using first-order kinetics. [4]

In-vitro dissolution

testing
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Protocol 1: Acid-Base Extraction from Tobacco Leaves

This method is effective for obtaining a high nicotine yield from plant material. [1]

1. Materials Preparation

Plant Material: Dried and powdered tobacco leaves (e.g., Burley tobacco).

Chemicals: Sodium carbonate (Na₂CO₃), Sodium hydroxide (NaOH), Chloroform.
Equipment: Heating mantle, filtration setup, separatory funnel, rotary evaporator.

2. Extraction Procedure

Boil 50 g of tobacco leaf powder with 750 mL of water at 80 ± 5 °C for 20 minutes.
Add 10 g of sodium carbonate to the mixture and continue heating for 10 more minutes.

Filter the mixture while hot to obtain the filtrate.
Adjust the pH of the filtrate to 12 using sodium hydroxide.

Perform liquid-liquid extraction twice, each time with 100 mL of chloroform.
Combine the chloroform extracts and remove the solvent using a rotary evaporator at 50 °C

under vacuum to obtain crude nicotine extract.

3. Analysis and Quantification

Method: High-Performance Liquid Chromatography (HPLC).

Column: C-18 reverse-phase.
Mobile Phase: Sodium acetate solution, methanol, and trimethylamine (88:12:0.5 v/v), pH

adjusted to 4.2 with glacial acetic acid.
Flow Rate: 1 mL/min.

Detection: UV at 259 nm.
Calibration: Use nicotine standards in the range of 5-250 µg/mL for quantification. [1]

The following diagram illustrates the workflow for this extraction and analysis method:
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Start: Tobacco Leaf Powder

Boil with Water
(80°C, 20 min)

Add Sodium Carbonate
(Heat 10 min more)

Filter Mixture

Adjust Filtrate to pH 12
with NaOH

Liquid-Liquid Extraction
with Chloroform (x2)

Evaporate Chloroform
(Rotary Evaporator)

Crude Nicotine Extract

Quantify via HPLC
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Diagram 1: Workflow for acid-base extraction of nicotine from tobacco leaves.

Protocol 2: In-Vitro Dissolution Testing for Smokeless Tobacco

This method is valuable for product assessment and comparison. [4]

1. Apparatus & Reagents

Apparatus: USP-4 (Flow-Through Cell) dissolution apparatus.

Dissolution Medium: Artificial saliva.
Analytical Instrument: Ultra Performance Liquid Chromatography with Photodiode Array

detection (UPLC-PDA).

2. Testing Procedure

Place the smokeless tobacco product (e.g., Swedish-style snus pouch, loose moist snuff) into

the flow-through cell.
Circulate artificial saliva through the cell at a specified temperature and flow rate.

Collect samples at predetermined time intervals.
Analyze the nicotine concentration in each sample using the validated UPLC-PDA method.

3. Data Analysis

Release Kinetics: Fit the release profile data to mathematical models (e.g., first-order kinetics,
Higuchi model).

Comparison: Calculate the difference factor (f1) and similarity factor (f2) to compare profiles
between different products. [4]

Environmental Solubility & Contamination Data

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 8 Tech Support

https://www.smolecule.com/products/s599110?utm_src=pdf-body-img
https://colab.ws/articles/10.1016%2Fj.jchromb.2020.122012
https://colab.ws/articles/10.1016%2Fj.jchromb.2020.122012
https://www.smolecule.com/products/s599110?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Understanding nicotine's environmental behavior is critical for assessing ecological impact. The table below

shows data from a field study in Berlin. [3]

Parameter Details Concentration (ng/L)

Overall Range 56 samples from lakes, ponds, rivers,

canals (Berlin, Summer 2019)

7 - 1,500

Average Concentration Across all surface water samples 73

Highest Concentrations Found in canals, especially after heavy
rainfall

Up to 16x increase
post-rain

Comparison to Other Cities Average concentration measured in
Madrid, Spain

527

Predicted No-Effect
Concentration (PNEC)

Threshold for ecological impact on small
organisms (e.g., daphnia)

100

The primary source of this environmental nicotine is improperly discarded cigarette butts, with each butt

containing about 2 mg of nicotine. [3] The pathway from source to water body is summarized below:
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Source: Improperly
Discarded Cigarettes

Direct Littering
into Water Body

Carried by
Rainwater Runoff

Via Sewer System
(especially with combined

sewer overflows)

Result: Nicotine
in Surface Waters

Key Factor: Heavy Rainfall
Dramatically Increases

Concentrations
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Diagram 2: Pathways of nicotine contamination in urban water bodies.

Frequently Asked Questions (FAQs)

Q1: Does nicotine form a true solution in glycerin (VG), or is it a suspension? A1: Based on

observations in the e-liquid industry, nicotine forms a true solution in glycerin. If it were a suspension, the

mixture would appear cloudy due to tiny undissolved droplets, which is not the case with commercially

available, clear nicotine-VG solutions. The dissolution can be slow due to the high viscosity of VG, requiring

thorough mixing to avoid concentration gradients ("hot spots"). [2]

Q2: What is a key ecological concern regarding nicotine's solubility? A2: Its high water solubility is a

major environmental concern. Nicotine readily leaches from discarded cigarette butts when it rains, entering

rivers and lakes. Measured concentrations in urban waters can sometimes exceed the Predicted No-Effect

Concentration (PNEC) for small aquatic organisms like daphnia, posing a potential ecological risk. [3]
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Q3: Our dissolution tests show different release profiles for various smokeless tobacco products. Is this

expected? A3: Yes, this is a normal and significant finding. The nicotine release profile is highly dependent

on the product's physical form and cut. For instance, snus pouches and loose-leaf tobacco typically exhibit a

slower release rate compared to chopped loose-leaf or loose moist snuff. This variability should be accounted

for in product design and comparison studies. [4]

Need Custom Synthesis?
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Available at: [https://www.smolecule.com/products/b599110#miotine-solubility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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